N-(2-(3-((3,4-dichlorobenzyl)thio)-1H-indol-1-yl)ethyl)-4-fluorobenzamide

• IUPAC Name: N-[2-[3-[(3,4-dichlorophenyl)methylsulfanyl]indol-1-yl]ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C24H19Cl2FN2OS/c25-20-10-5-16(13-21(20)26)15-31-23-14-29(22-4-2-1-3-19(22)23)12-11-28-24(30)17-6-8-18(27)9-7-17/h1-10,13-14H,11-12,15H2,(H,28,30)
• InChI Key: AXNGMTOLZJFTFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CCNC(=O)C3=CC=C(C=C3)F)SCC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C24H19Cl2FN2OS
• Molecular Weight: 473.4 g/mol

Description

The compound “N-(2-(3-((3,4-dichlorobenzyl)thio)-1H-indol-1-yl)ethyl)-4-fluorobenzamide” is a complex organic molecule. It contains an indole ring, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. Attached to this indole ring is a 2-(3,4-dichlorobenzyl)thio group and a 4-fluorobenzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole ring, the 3,4-dichlorobenzylthio group, and the 4-fluorobenzamide group. The presence of these functional groups would likely confer specific chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the indole ring is aromatic and relatively stable, but can undergo electrophilic aromatic substitution. The 3,4-dichlorobenzylthio group might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar amide group could influence its solubility in different solvents. The dichlorobenzylthio group could also influence its reactivity.

Scientific Research Applications

Chemical Properties and Synthesis

• Synthesis and Structural Analysis : Compounds with fluorobenzamide groups have been synthesized and characterized, showcasing methods for preparing such compounds with potential bioactive properties. For example, the synthesis and characterization of 1-(4-(4-Fluorobenzamido)phenyl)-3-(4-fluorobenzoyl)thiourea, a compound with both fluorobenzamide and thiourea functionalities, highlight the structural analysis and potential applications of similar compounds in materials and pharmaceutical research (Saeed et al., 2010).

• Mechanical Behavior Tuning : The study on tuning mechanical behavior through the structure of co-crystals, including those with substituted carboxylic acids and amides, presents an approach to modifying the physical properties of materials for specific applications. Such research could provide insights into designing new compounds with tailored mechanical properties (Kakkar et al., 2018).

Biological Applications

• Antimicrobial Activities : The antimicrobial potential of fluorobenzamides and related compounds has been explored, with studies indicating that certain derivatives exhibit promising activity against bacteria and fungi. This highlights the potential use of such compounds in developing new antimicrobial agents (Desai et al., 2013).

• Anticancer Agents : Research into novel fluorine-containing compounds, including those with benzamide motifs, has shown potential in anticancer activity. The synthesis of new benzothiazole acylhydrazones as anticancer agents exemplifies the ongoing search for effective treatments based on similar structural frameworks (Osmaniye et al., 2018).

Future Directions

The study of novel indole-containing compounds is an active area of research, given their potential biological activity. Future research could involve investigating the synthesis, reactivity, and potential applications of this compound.